Cas no 20819-71-0 (1-fluoro-4-nitro-2-(trifluoromethylsulfonyl)benzene)

• Product Name: 1-fluoro-4-nitro-2-(trifluoromethylsulfonyl)benzene
• CAS No: 20819-71-0
• MF: C₇H₃F₄NO₄S
• MW: 273.161634683609
• CID: 1396221
• PubChem ID: 68072709
• Update Time: 2025-04-20

1-fluoro-4-nitro-2-(trifluoromethylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-nitro-2-(trifluoromethylsulfonyl)benzene
• 1-fluoro-4-nitro-2-[(trifluoromethyl)sulfonyl]Benzene
• 20819-71-0
• SCHEMBL10235627
• RTCZWNVFWCERKZ-UHFFFAOYSA-N
• DA-19205

• Inchi： 1S/C7H3F4NO4S/c8-5-2-1-4(12(13)14)3-6(5)17(15,16)7(9,10)11/h1-3H
• InChI Key： RTCZWNVFWCERKZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C(=CC=C(C=1)[N+](=O)[O-])F)(=O)=O

Computed Properties

• Exact Mass: 272.97189140g/mol
• Monoisotopic Mass: 272.97189140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.3Ų